Cas no 55258-28-1 (t-butyl pentafluoropropionate)

Technical Introduction: t-Butyl Pentafluoropropionate t-Butyl pentafluoropropionate is a fluorinated ester compound characterized by its high thermal and chemical stability, attributed to the presence of the pentafluoropropionyl group and the tertiary butyl moiety. Its strong electron-withdrawing properties make it valuable as an intermediate in organic synthesis, particularly in the preparation of fluorinated pharmaceuticals, agrochemicals, and specialty materials. The compound exhibits low nucleophilicity and resistance to hydrolysis, enhancing its utility in demanding reaction conditions. Its volatility and compatibility with fluorinated solvents further broaden its application scope in fine chemical manufacturing. The structural features of t-butyl pentafluoropropionate contribute to its effectiveness in introducing fluorinated groups into target molecules.
t-butyl pentafluoropropionate structure
t-butyl pentafluoropropionate structure
Product Name:t-butyl pentafluoropropionate
CAS No:55258-28-1
MF:C7H9F5O2
MW:220.137180089951
MDL:MFCD00464380
CID:943608
PubChem ID:2773453
Update Time:2025-05-27

t-butyl pentafluoropropionate Chemical and Physical Properties

Names and Identifiers

    • t-butyl pentafluoropropionate
    • tert-Butyl pentafluoropropionate
    • tert-butyl 2,2,3,3,3-pentafluoropropanoate
    • DTXSID10378469
    • C7H9F5O2
    • 55258-28-1
    • AKOS015852653
    • T-BUTYLPENTAFLUOROPROPIONATE
    • SCHEMBL9416843
    • CS-0362669
    • MFCD00464380
    • MDL： MFCD00464380
    • Inchi： 1S/C7H9F5O2/c1-5(2,3)14-4(13)6(8,9)7(10,11)12/h1-3H3
    • InChI Key： PIXVHVXDRVVEGH-UHFFFAOYSA-N
    • SMILES： FC(C(F)(F)F)(C(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 220.05200
  • Monoisotopic Mass: 220.05227034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.52570

t-butyl pentafluoropropionate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

t-butyl pentafluoropropionate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

t-butyl pentafluoropropionate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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 55258-28-1
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TRC
B701548-100mg
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 $ 65.00 2022-06-06
TRC
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Apollo Scientific
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Apollo Scientific
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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